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Abstract

But-2-ynedinitrile, also known as dicyanoacetylene or carbon subnitride, is a highly reactive
linear molecule with the formula CaN-. Its unique electronic structure, characterized by a
carbon-carbon triple bond flanked by two electron-withdrawing nitrile groups, makes it a potent
reagent in organic synthesis and a subject of interest in astrochemistry and materials science.
This document provides a comprehensive overview of the chemical and physical properties of
but-2-ynedinitrile, detailed experimental protocols for its synthesis and purification, and an
exploration of its reactivity. Due to its nature as a small, highly reactive organic molecule, there
Is no known direct interaction with biological signaling pathways, and as such, this guide will
focus on its chemical applications.

Chemical and Physical Properties

But-2-ynedinitrile is a colorless, volatile, and explosive liquid at room temperature.[1] Its high
endothermic heat of formation indicates its instability and potential to decompose energetically.
[2] The key physical and chemical properties are summarized in the tables below.

Table 1: Physical Properties of But-2-ynedinitrile
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Property Value Reference(s)
Appearance Colorless volatile liquid [2]
Odor Strong [2]
Molecular Formula CaN2 [2]
Molar Mass 76.06 g/mol [2]
Density 0.907 g/cm?3 [2]
Melting Point 20.5 °C (293.6 K) [2]
Boiling Point 76.5 °C (349.6 K) [2]
Solubility Soluble in organic solvents [2]

Table 2: Chemical and S ic Identifi

Identifier Value Reference(s)

IUPAC Name But-2-ynedinitrile [2]

Dicyanoacetylene, Carbon
Synonyms subnitride, [2]

Acetylenedicarbonitrile

CAS Number 1071-98-3 [2]

SMILES N#CC#CC#N [2]
ZEHZNAXXOOYTJM-

InChl Key [2]

UHFFFAOYSA-N

Table 3: Thermodynamic and Safety Data
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Property Value Reference(s)
Std. Enthalpy of Formation
+500.4 kJ/mol [2]

(AfHO95)
Main Hazards Very flammable, Explosive [2]
Combustion Flame

_ 5,260 K (4,990 °C) [2]
Temperature (in O2)
Spectroscopy Observation Reference(s)

Infrared (IR)

Solid-phase has been detected
in the atmosphere of Titan.[2]
Features characteristic sharp
absorptions for C=N and C=C
bonds.[3]

[2](3]

The spectrum is simple due to

13C NMR the molecule's high symmetry. [3]
[3]
No rotational microwave
) spectrum due to its symmetry,
Microwave [2]

making detection in the

interstellar medium difficult.[2]

Mass Spectrometry

Data is available from the NIST
Chemistry WebBook.

Experimental Protocols
Synthesis of But-2-ynedinitrile via Dehydration of
Acetylene Dicarboxamide

This protocol is adapted from a procedure described in the literature for the synthesis of

dicyanoacetylene.[4]
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Materials:

Acetylene dicarboxamide

e Phosphorus pentoxide (P20s)

e Anhydrous sulfolane

e Mortar and pestle

e Schlenk flask with a solids addition funnel

e Secondary (detachable) vacuum trap

e Heating mantle

 Stir plate and stir bar

Procedure:

e Add 125 mL of anhydrous sulfolane to a Schlenk flask equipped with a solids addition funnel,
a stir bar, and attached to a secondary vacuum trap.

e In a mortar and pestle, thoroughly grind 1.960 g (17.49 mmol) of acetylene dicarboxamide
with 15.456 g (54.06 mmol) of P20Os until a homogeneous mixture is obtained.

o Transfer the solid mixture to the solids addition funnel.

o Evacuate the apparatus and cool the vacuum trap to -196 °C using liquid nitrogen.

» Heat the sulfolane to 110 °C with vigorous stirring.

« Slowly add the solid mixture from the addition funnel to the heated sulfolane. The reaction
mixture will change color from colorless to yellow and then to red.

e The product, but-2-ynedinitrile, will be collected in the cold vacuum trap.
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Synthesis Workflow

Dehydration Reaction

Assemble Schlenk Flask with
Sulfolane, Funnel, and Trap

Precursor Preparation l

Grind Acetylene Dicarboxamide

and P2Os Heat Sulfolane to 110°C

e

Slowly Add Solid Mixture

Prod Collection l

Collect But-2-ynedinitrile

Cool Vacuum Trap to -196°C in Cold Trap
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Purification Workflow

Place Crude Product
in Sublimator

i

Assemble Apparatus

:

Evacuate System

:

Cool Cold Finger

:

Gently Heat

'

Product Sublimes and
Deposits on Finger

'

Cool to Room Temp
Under Vacuum

i

Vent and Collect
Purified Crystals
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Diels-Alder Reactivity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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